Cas no 160137-19-9 (Propanal,3-(2-benzothiazolylthio)-)

• Product Name: Propanal,3-(2-benzothiazolylthio)-
• CAS No: 160137-19-9
• MF: C₁₀H₉NOS₂
• MW: 223.314559698105
• CID: 109425
• PubChem ID: 19384254
• Update Time: 2025-06-29

Propanal,3-(2-benzothiazolylthio)- Chemical and Physical Properties

Names and Identifiers

• Propanal,3-(2-benzothiazolylthio)-
• Propanal, 3-(2-benzothiazolylthio)- (9CI)
• AKOS012340121
• SCHEMBL9182427
• 2-(3-oxopropylthio)-benzthiazole
• EN300-394042
• 160137-19-9
• 3-(1,3-benzothiazol-2-ylsulfanyl)propanal
• BLWYEHIJXVGBRZ-UHFFFAOYSA-N

• Inchi： 1S/C10H9NOS2/c12-6-3-7-13-10-11-8-4-1-2-5-9(8)14-10/h1-2,4-6H,3,7H2
• InChI Key： BLWYEHIJXVGBRZ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SCCC=O

Computed Properties

• Exact Mass: 223.01267
• Monoisotopic Mass: 223.01255626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Propanal,3-(2-benzothiazolylthio)-

Propanal,3-(2-benzothiazolylthio) (CAS No. 160137-19-9): A Comprehensive Overview

Propanal,3-(2-benzothiazolylthio) (CAS No. 160137-19-9) is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this compound incorporates both propanal and benzothiazole moieties, which contribute to its distinctive reactivity and utility.

The CAS number 160137-19-9 serves as a unique identifier for this chemical entity, ensuring precise classification and reference in scientific literature. The presence of the 3-(2-benzothiazolylthio) group in its name highlights its sulfur-rich moiety, which is known to play a crucial role in its interactions with biological systems. This feature makes it a valuable candidate for further exploration in medicinal chemistry and drug development.

Recent advancements in the field of synthetic organic chemistry have enabled the efficient synthesis of Propanal,3-(2-benzothiazolylthio). Researchers have leveraged modern catalytic systems and green chemistry principles to optimize its production, ensuring higher yields and reduced environmental impact. These innovations align with the broader goals of sustainable chemistry, emphasizing the importance of eco-friendly methodologies in industrial applications.

In the realm of pharmaceutical research, Propanal,3-(2-benzothiazolylthio) has shown promise as a precursor or intermediate in the synthesis of bioactive molecules. Its benzothiazole component is particularly noteworthy, as this heterocyclic system is widely recognized for its pharmacological properties. Benzothiazole derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer activities, making them attractive scaffolds for drug discovery.

Current studies are exploring the potential of Propanal,3-(2-benzothiazolylthio) in developing novel therapeutic agents. For instance, researchers are investigating its role in designing small-molecule inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate biological processes through precise molecular interactions makes it a compelling candidate for further investigation.

The synthetic pathways for Propanal,3-(2-benzothiazolylthio) have been refined through interdisciplinary approaches combining organic synthesis with computational modeling. These efforts have not only improved the efficiency of its preparation but also provided deeper insights into its mechanistic behavior. Such advancements are crucial for translating laboratory findings into practical applications, particularly in drug development pipelines.

From a chemical biology perspective, Propanal,3-(2-benzothiazolylthio) offers a unique platform for studying molecular recognition processes. Its bifunctional nature allows it to interact with various biological targets, including proteins and nucleic acids. This versatility makes it a valuable tool for understanding complex biochemical networks and designing targeted interventions.

The pharmacokinetic properties of derivatives derived from Propanal,3-(2-benzothiazolylthio) are also under scrutiny. Researchers are evaluating how modifications to its structure can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Such studies are essential for optimizing drug candidates and ensuring their efficacy and safety in clinical settings.

Moreover, the spectroscopic and analytical techniques applied to Propanal,3-(2-benzothiazolylthio) have been enhanced through cutting-edge technology. Advanced methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide high-resolution data essential for characterizing its structure and purity. These tools are indispensable for ensuring the quality and consistency of chemical compounds used in research and industrial applications.

The integration of computational chemistry into the study of Propanal,3-(2-benzothiazolylthio) has opened new avenues for discovery. Molecular modeling simulations allow researchers to predict the behavior of this compound under various conditions without the need for extensive experimental trials. This approach accelerates the drug discovery process by identifying promising candidates early in the development cycle.

In conclusion,Propanal,3-(2-benzothiazolylthio) (CAS No.160137-19-9) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a compelling subject for further exploration. As synthetic methodologies continue to evolve，the possibilities for utilizing this compound in innovative ways are boundless。